Cas no 2229155-66-0 ({1-(methylsulfanyl)methylcyclohexyl}methanamine)

• Product Name: {1-(methylsulfanyl)methylcyclohexyl}methanamine
• CAS No: 2229155-66-0
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 6056700
• PubChem ID: 165625820
• Update Time: 2025-06-13

{1-(methylsulfanyl)methylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(methylsulfanyl)methylcyclohexyl}methanamine
• 2229155-66-0
• SCHEMBL23891941
• {1-[(methylsulfanyl)methyl]cyclohexyl}methanamine
• EN300-1768161

• Inchi： 1S/C9H19NS/c1-11-8-9(7-10)5-3-2-4-6-9/h2-8,10H2,1H3
• InChI Key： HPGYPHUGRCXEIA-UHFFFAOYSA-N
• SMILES： S(C)CC1(CN)CCCCC1

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų

Additional information on {1-(methylsulfanyl)methylcyclohexyl}methanamine

Comprehensive Overview of {1-(methylsulfanyl)methylcyclohexyl}methanamine (CAS No. 2229155-66-0)

The compound {1-(methylsulfanyl)methylcyclohexyl}methanamine (CAS No. 2229155-66-0) is a specialized organic molecule featuring a unique cyclohexyl backbone modified with a methylsulfanyl group and a methanamine functional group. This structure imparts distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its cyclohexyl core contributes to stability, while the methylsulfanyl moiety enhances reactivity in synthetic pathways.

Recent trends in organic chemistry highlight the growing demand for sulfur-containing compounds, such as {1-(methylsulfanyl)methylcyclohexyl}methanamine, due to their role in drug discovery and catalysis. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given the increasing focus on sustainable synthesis and green chemistry. Questions like "How does methylsulfanyl modification affect pharmacokinetics?" or "What are the applications of cyclohexylamine derivatives in polymers?" are frequently searched, reflecting its multidisciplinary relevance.

From a synthetic perspective, CAS No. 2229155-66-0 offers versatility. The methanamine group allows for further derivatization, enabling the creation of amide or imine linkages, while the methylsulfanyl group can participate in oxidation or nucleophilic substitution reactions. This adaptability aligns with the industry's shift toward modular chemical design, a topic gaining traction in academic and industrial forums.

In material science, the compound's cyclohexyl structure contributes to thermal stability, making it a candidate for high-performance polymers or coatings. Searches for "heat-resistant amine additives" or "sulfur-based crosslinkers" often intersect with discussions about this molecule. Its potential in catalysis is another hot topic, especially in asymmetric synthesis, where chiral cyclohexylamine derivatives are prized.

Safety and handling of {1-(methylsulfanyl)methylcyclohexyl}methanamine follow standard laboratory protocols. While not classified as hazardous, proper ventilation and personal protective equipment (PPE) are recommended during handling, as with most organosulfur compounds. Environmental considerations, such as biodegradability and eco-friendly disposal, are also frequently queried by users, underscoring the need for responsible usage.

In summary, CAS No. 2229155-66-0 represents a compelling case study in modern chemistry. Its dual functionality—combining a cyclohexyl scaffold with sulfur and amine groups—positions it at the crossroads of innovation. Whether addressing queries about "novel amine catalysts" or "applications of thioether derivatives," this compound continues to inspire research across diverse fields.